Cas no 74284-42-7 ((1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid)

• Product Name: (1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
• CAS No: 74284-42-7
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 3026233
• PubChem ID: 13858115
• Update Time: 2024-10-27

(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 12-Oxograndiflorenic acid
• ent-12-Oxokaur-9(11)
• (1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-ca
• AKOS040760926
• HY-N9065
• DA-69464
• CS-0149630
• 74284-42-7
• (1S,4S,5R,9R,13S)-5,9-dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
• (1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid

• Inchi： 1S/C20H26O3/c1-12-10-20-8-5-15-18(2,6-4-7-19(15,3)17(22)23)16(20)9-14(21)13(12)11-20/h9,13,15H,1,4-8,10-11H2,2-3H3,(H,22,23)/t13-,15-,18+,19+,20+/m0/s1
• InChI Key： ZIWVZWGUPHJFMN-XXEDRWDRSA-N
• SMILES： O=C1C=C2[C@@]3(CC(=C)[C@@H]1C3)CC[C@@H]1[C@@](C(=O)O)(C)CCC[C@]12C

Computed Properties

• Exact Mass: 314.18819469g/mol
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 3.6

Experimental Properties

• Color/Form: Powder

(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids